molecular formula C35H48O3 B2628452 2-Oxo-2-(4-(4-propylcyclohexyl)phenyl)ethyl 4-(4-pentylcyclohexyl)benzoate CAS No. 346707-32-2

2-Oxo-2-(4-(4-propylcyclohexyl)phenyl)ethyl 4-(4-pentylcyclohexyl)benzoate

Cat. No. B2628452
CAS RN: 346707-32-2
M. Wt: 516.766
InChI Key: NMUJJSSTFFRTKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-Oxo-2-(4-(4-propylcyclohexyl)phenyl)ethyl 4-(4-pentylcyclohexyl)benzoate” is a chemical compound with the molecular formula C35H48O3. It has an average mass of 516.754 Da and a monoisotopic mass of 516.360352 Da .


Physical And Chemical Properties Analysis

This compound has a density of 1.0±0.1 g/cm3, a boiling point of 652.3±55.0 °C at 760 mmHg, and a flash point of 269.9±31.5 °C. It has 3 H bond acceptors, 0 H bond donors, and 13 freely rotating bonds. Its polar surface area is 43 Å2, and it has a molar volume of 506.8±3.0 cm3 .

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s unique structure and functional groups offer potential for drug discovery and development. Researchers have explored its pharmacological activities, including:

Agrochemical Applications

In agriculture, compounds like this one are evaluated for their pesticidal and fungicidal properties. Researchers have tested its efficacy against Botrytis cinerea , a common plant pathogen . Further studies could explore its potential as an eco-friendly alternative to existing agrochemicals.

Green Synthesis and Sustainable Chemistry

The compound’s synthesis via the Biginelli reaction —using methyl arenes as aldehyde surrogates, in situ urea generation, and eco-friendly lactic acid as a catalyst—demonstrates a green approach . Its environmentally benign conditions, cost-effective starting materials, and high yields make it attractive for sustainable chemistry.

Computational Chemistry and Molecular Modeling

The compound’s conformational flexibility and electronic properties make it an interesting subject for computational studies. Researchers can simulate its behavior, predict reactivity, and explore binding interactions with proteins or receptors.

Singh, V., Rajput, K., Verma, P., Singh, S., & Srivastava, V. (2023). A green approach for the synthesis of 2-oxo-1,2,3,4-tetrahydropyrimidines through oxidative functionalization of methyl arenes/benzyl derivatives via in situ generated urea. Research on Chemical Intermediates, 49(6), 3757–3772. DOI: 10.1007/s11164-023-05032-4

Future Directions

The future directions for the study of “2-Oxo-2-(4-(4-propylcyclohexyl)phenyl)ethyl 4-(4-pentylcyclohexyl)benzoate” could involve more detailed investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, and safety and hazards. This could lead to a better understanding of its properties and potential applications .

properties

IUPAC Name

[2-oxo-2-[4-(4-propylcyclohexyl)phenyl]ethyl] 4-(4-pentylcyclohexyl)benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C35H48O3/c1-3-5-6-8-27-11-15-29(16-12-27)31-19-23-33(24-20-31)35(37)38-25-34(36)32-21-17-30(18-22-32)28-13-9-26(7-4-2)10-14-28/h17-24,26-29H,3-16,25H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NMUJJSSTFFRTKF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)OCC(=O)C3=CC=C(C=C3)C4CCC(CC4)CCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C35H48O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

516.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Oxo-2-(4-(4-propylcyclohexyl)phenyl)ethyl 4-(4-pentylcyclohexyl)benzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.